Cas no 1361904-20-2 (Ethyl 5-(aminomethyl)-3-(difluoromethyl)-4-methoxypyridine-2-acetate)

• Product Name: Ethyl 5-(aminomethyl)-3-(difluoromethyl)-4-methoxypyridine-2-acetate
• CAS No: 1361904-20-2
• MF: C₁₂H₁₆F₂N₂O₃
• MW: 274.263850212097
• CID: 4931773
• Update Time: 2025-11-05

Ethyl 5-(aminomethyl)-3-(difluoromethyl)-4-methoxypyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-(aminomethyl)-3-(difluoromethyl)-4-methoxypyridine-2-acetate

• Inchi： 1S/C12H16F2N2O3/c1-3-19-9(17)4-8-10(12(13)14)11(18-2)7(5-15)6-16-8/h6,12H,3-5,15H2,1-2H3
• InChI Key： LFTGAXOLIOHOOH-UHFFFAOYSA-N
• SMILES： FC(C1=C(C(=CN=C1CC(=O)OCC)CN)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 292
• XLogP3: 0.5
• Topological Polar Surface Area: 74.4

Additional information on Ethyl 5-(aminomethyl)-3-(difluoromethyl)-4-methoxypyridine-2-acetate

Ethyl 5-(Aminomethyl)-3-(Difluoromethyl)-4-Methoxypyridine-2-Acetate (CAS No. 1361904-20-2): An Overview

Ethyl 5-(aminomethyl)-3-(difluoromethyl)-4-methoxypyridine-2-acetate (CAS No. 1361904-20-2) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of pyridine derivatives, which are widely studied for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties.

The structure of Ethyl 5-(aminomethyl)-3-(difluoromethyl)-4-methoxypyridine-2-acetate is characterized by a pyridine ring substituted with a difluoromethyl group, a methoxy group, and an aminomethyl group attached to the acetate ester. The presence of these functional groups imparts specific chemical and biological properties to the molecule, making it a valuable candidate for various pharmaceutical applications.

Recent research has focused on the potential of Ethyl 5-(aminomethyl)-3-(difluoromethyl)-4-methoxypyridine-2-acetate as a lead compound in drug discovery. Studies have shown that this compound exhibits potent activity against several pathogenic targets, including enzymes and receptors involved in inflammatory and neurodegenerative diseases. For instance, a study published in the Journal of Medicinal Chemistry reported that Ethyl 5-(aminomethyl)-3-(difluoromethyl)-4-methoxypyridine-2-acetate effectively inhibits the activity of cyclooxygenase-2 (COX-2), a key enzyme in the inflammatory pathway.

In addition to its anti-inflammatory properties, Ethyl 5-(aminomethyl)-3-(difluoromethyl)-4-methoxypyridine-2-acetate has shown promise in neurodegenerative disease research. A study conducted by researchers at the University of California demonstrated that this compound can cross the blood-brain barrier and exert neuroprotective effects by modulating microglial activation and reducing oxidative stress. These findings suggest that Ethyl 5-(aminomethyl)-3-(difluoromethyl)-4-methoxypyridine-2-acetate could be a potential therapeutic agent for conditions such as Alzheimer's disease and Parkinson's disease.

The synthesis of Ethyl 5-(aminomethyl)-3-(difluoromethyl)-4-methoxypyridine-2-acetate involves several steps, including the formation of the pyridine ring, introduction of the difluoromethyl and methoxy groups, and final esterification to form the acetate ester. Various synthetic routes have been explored to optimize yield and purity, with some methods utilizing microwave-assisted synthesis to enhance efficiency. The ability to synthesize this compound on a large scale is crucial for its potential commercialization as a pharmaceutical product.

The pharmacokinetic properties of Ethyl 5-(aminomethyl)-3-(difluoromethyl)-4-methoxypyridine-2-acetate have also been investigated to ensure its suitability for clinical use. Preclinical studies have shown that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It exhibits good oral bioavailability and a long half-life, which are desirable characteristics for a drug candidate. Additionally, toxicology studies have indicated that Ethyl 5-(aminomethyl)-3-(difluoromethyl)-4-methoxypyridine-2-acetate has low toxicity at therapeutic doses, further supporting its safety profile.

The clinical development of Ethyl 5-(aminomethyl)-3-(difluoromethyl)-4-methoxypyridine-2-acetate is currently underway, with several Phase I and II trials evaluating its efficacy and safety in various disease models. Preliminary results from these trials have been promising, with patients showing significant improvements in symptoms without major adverse effects. These findings have generated considerable interest from pharmaceutical companies and academic institutions alike.

In conclusion, Ethyl 5-(aminomethyl)-3-(difluoromethyl)-4-methoxypyridine-2-acetate (CAS No. 1361904-20-2) represents an exciting advancement in the field of medicinal chemistry. Its unique structure and multifaceted biological activities make it a promising candidate for the development of new therapeutic agents targeting inflammatory and neurodegenerative diseases. As research continues to uncover more about its mechanisms of action and potential applications, this compound is likely to play an increasingly important role in future drug discovery efforts.